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For Researchers, Scientists, and Drug Development Professionals

Introduction
(tert-Butoxycarbonylmethyl)triphenylphosphonium bromide is a quaternary phosphonium

salt widely employed as a reagent in organic synthesis. It is particularly valuable in the Wittig

reaction for the formation of α,β-unsaturated esters from aldehydes and ketones. An accurate

understanding of its physical and chemical properties is essential for its proper handling,

storage, and application in synthetic protocols. This guide provides a focused overview of the

physical appearance and key properties of (tert-
Butoxycarbonylmethyl)triphenylphosphonium bromide in its solid, powdered form.

Physical Appearance
(tert-Butoxycarbonylmethyl)triphenylphosphonium bromide is typically supplied as a solid.

The material is generally described as an odorless, white to pale yellow or almost white

powder.[1][2][3] Depending on the specific batch and manufacturing process, its form can

range from a fine powder to small crystals.[3]
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Physicochemical Data
The key physical and chemical properties of (tert-
Butoxycarbonylmethyl)triphenylphosphonium bromide are summarized in the table below.

This data is critical for experimental design and safety assessments.

Property Value Source(s)

Physical State Solid, Powder to Crystal [2][3]

Color
White to pale yellow / almost

white
[1][3]

Odor Odorless [2]

Molecular Formula C₂₄H₂₆BrO₂P [1][2]

Molecular Weight 457.35 g/mol [2]

Melting Point
176-178 °C (with

decomposition)
[1][3]

Solubility Soluble in Methanol [3]

Structural and Property Overview
The relationship between the compound's identity and its key physical properties is

fundamental. The diagram below illustrates this connection, providing a quick reference for

researchers.
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Chemical Identity

Physical Appearance Key Physical Property

(tert-Butoxycarbonylmethyl)-
triphenylphosphonium bromide

CAS: 59159-39-6 Formula: C₂₄H₂₆BrO₂P MW: 457.35 g/mol Solid
(Powder/Crystal)

Melting Point:
176-178 °C (dec.)

White to
Pale Yellow Odorless

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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